![molecular formula C15H9FN2O3S B5823907 N-(6-fluoro-1,3-benzothiazol-2-yl)-1,3-benzodioxole-5-carboxamide](/img/structure/B5823907.png)
N-(6-fluoro-1,3-benzothiazol-2-yl)-1,3-benzodioxole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(6-fluoro-1,3-benzothiazol-2-yl)-1,3-benzodioxole-5-carboxamide, also known as FBXW7 inhibitor, is a chemical compound that has gained significant attention in the field of cancer research. This compound has been found to inhibit the activity of FBXW7, a protein that plays a crucial role in regulating cell growth and division. The inhibition of FBXW7 by this compound has shown promising results in preclinical studies as a potential therapeutic target for cancer treatment.
Mechanism of Action
The N-(6-fluoro-1,3-benzothiazol-2-yl)-1,3-benzodioxole-5-carboxamide protein is a component of the ubiquitin-proteasome system, which plays a crucial role in regulating protein degradation and turnover. This compound targets various proteins for degradation, including oncoproteins such as c-Myc, cyclin E, and Notch. The inhibition of this compound by this compound leads to the accumulation of these oncoproteins, which in turn leads to the inhibition of cell growth and division.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound have been studied extensively in preclinical models. This compound has been found to induce cell cycle arrest and apoptosis in cancer cells, leading to the inhibition of tumor growth. Additionally, this compound has been shown to have low toxicity in normal cells, indicating its potential as a safe and effective cancer treatment.
Advantages and Limitations for Lab Experiments
The advantages of using N-(6-fluoro-1,3-benzothiazol-2-yl)-1,3-benzodioxole-5-carboxamide in lab experiments include its specificity for this compound inhibition, its low toxicity in normal cells, and its promising anti-tumor activity. However, the limitations of using this compound in lab experiments include its complex synthesis method, its limited availability, and the need for further studies to determine its efficacy and safety in human clinical trials.
Future Directions
There are several future directions for the research and development of N-(6-fluoro-1,3-benzothiazol-2-yl)-1,3-benzodioxole-5-carboxamide. These include:
1. Further studies to determine the efficacy and safety of this compound in human clinical trials.
2. Optimization of the synthesis method to improve the yield and scalability of this compound.
3. Development of more potent and selective this compound inhibitors.
4. Investigation of the potential of this compound as a combination therapy with other anti-cancer agents.
5. Exploration of the role of this compound inhibition in other diseases and disorders.
Synthesis Methods
The synthesis of N-(6-fluoro-1,3-benzothiazol-2-yl)-1,3-benzodioxole-5-carboxamide involves a multi-step process that starts with the synthesis of 6-fluoro-1,3-benzothiazol-2-amine. This intermediate is then reacted with 1,3-benzodioxole-5-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form the final product.
Scientific Research Applications
The N-(6-fluoro-1,3-benzothiazol-2-yl)-1,3-benzodioxole-5-carboxamide protein is known to be a tumor suppressor, and its loss or inactivation has been linked to the development and progression of various cancers. The inhibition of this compound by this compound has shown promising results in preclinical studies as a potential therapeutic target for cancer treatment. This compound has been tested in various cancer cell lines and animal models, and has shown significant anti-tumor activity.
Properties
IUPAC Name |
N-(6-fluoro-1,3-benzothiazol-2-yl)-1,3-benzodioxole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9FN2O3S/c16-9-2-3-10-13(6-9)22-15(17-10)18-14(19)8-1-4-11-12(5-8)21-7-20-11/h1-6H,7H2,(H,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNBWPMNWANTBDL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C(=O)NC3=NC4=C(S3)C=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.